(5S,8R,10S,13R,14S)-5,14-dihydroxy-3-(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde

• Molecular Formula: C31H46O10
• Molecular Weight: 578.7 g/mol
• IUPAC Name: (5S,8R,10S,13R,14S)-5,14-dihydroxy-3-(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• InChI: InChI=1S/C31H46O10/c1-17-24(34)25(37-3)26(38-4)27(40-17)41-19-5-10-29(16-32)21-6-9-28(2)20(18-13-23(33)39-15-18)8-12-31(28,36)22(21)7-11-30(29,35)14-19/h13,16-17,19-22,24-27,34-36H,5-12,14-15H2,1-4H3/t17?,19?,20?,21?,22-,24?,25?,26?,27?,28-,29+,30+,31+/m1/s1
• InChI Key: BGGIZHKHJBQRTI-DURBYYBFSA-N
• Isomeric SMILES: CC1C(C(C(C(O1)OC2CC[C@@]3(C4CC[C@@]5(C(CC[C@@]5([C@@H]4CC[C@@]3(C2)O)O)C6=CC(=O)OC6)C)C=O)OC)OC)O
• SMILES: CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)OC)OC)O
• synonyms: mansonin; mansonine

Description

(5S,8R,10S,13R,14S)-5,14-dihydroxy-3-(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde is a natural product found in Streblus asper with data available.

Scientific Research Applications

Potential for Medicinal Applications

Research into compounds structurally related to the molecule has shown promise in medicinal chemistry. For instance, the study on "17βH-Periplogenin, a cardiac aglycone from the root bark of Periploca sepium Bunge" highlights the potential of structurally complex molecules in therapeutic applications, particularly in traditional medicine (Yu-wei Zhang et al., 2012). Such compounds often exhibit unique biological activities that can be harnessed for drug development.

Role in Chemical Synthesis and Material Science

Compounds with intricate structures like the one described are also valuable in chemical synthesis and material science, serving as precursors or intermediates in the synthesis of complex molecules. For example, studies on the synthesis and properties of related compounds reveal insights into reaction mechanisms and potential material applications (G. Djigoué et al., 2012). These insights contribute to advancements in various fields, including pharmaceuticals, nanotechnology, and bioengineering.

Exploration in Natural Products Chemistry

The structural complexity of this molecule is reminiscent of natural products, which are a rich source of novel bioactive compounds. Research on similar molecules isolated from natural sources, such as plants, fungi, and marine organisms, has led to the discovery of new drugs and biochemical tools (Pei-Pei Wang et al., 2014). These studies emphasize the importance of exploring natural products for potential new applications in medicine and agriculture.

Implications for Biotechnology

The complexity and diversity of these molecules offer valuable models for the design of biomimetic compounds in biotechnology. For instance, the synthesis and functionalization of molecules with similar structural frameworks can lead to the development of new biocatalysts, bio-based materials, and therapeutic agents (L. F. Valverde et al., 2013). Such research has the potential to create sustainable solutions to contemporary challenges in healthcare, environmental conservation, and industrial processes.